Cas no 393835-17-1 (N-(2Z)-6-chloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-oxo-2H-chromene-3-carboxamide)

• Product Name: N-(2Z)-6-chloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-oxo-2H-chromene-3-carboxamide
• CAS No: 393835-17-1
• MF: C₁₈H₁₁ClN₂O₃S
• MW: 370.809541940689
• CID: 6221506
• PubChem ID: 3355870
• Update Time: 2025-10-28

N-(2Z)-6-chloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-oxo-2H-chromene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2Z)-6-chloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-oxo-2H-chromene-3-carboxamide
• N-[(2Z)-6-chloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]-2-oxo-2H-chromene-3-carboxamide
• N-(6-chloro-3-methyl-1,3-benzothiazol-2-ylidene)-2-oxochromene-3-carboxamide
• (Z)-N-(6-chloro-3-methylbenzo[d]thiazol-2(3H)-ylidene)-2-oxo-2H-chromene-3-carboxamide
• 393835-17-1
• CCG-342065
• Oprea1_076623
• SR-01000443574
• SR-01000443574-1
• AKOS024597975
• EU-0006015
• F0700-0040

• Inchi： 1S/C18H11ClN2O3S/c1-21-13-7-6-11(19)9-15(13)25-18(21)20-16(22)12-8-10-4-2-3-5-14(10)24-17(12)23/h2-9H,1H3/b20-18-
• InChI Key： UVHKVYCVSKWZBJ-ZZEZOPTASA-N
• SMILES： ClC1C=CC2=C(C=1)S/C(=N\C(C1C(=O)OC3C=CC=CC=3C=1)=O)/N2C

Computed Properties

• Exact Mass: 370.0178911g/mol
• Monoisotopic Mass: 370.0178911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 1
• Complexity: 650
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 84.3Ų

Additional information on N-(2Z)-6-chloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-oxo-2H-chromene-3-carboxamide

Recent Advances in the Study of N-(2Z)-6-chloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-oxo-2H-chromene-3-carboxamide (393835-17-1)

N-(2Z)-6-chloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-oxo-2H-chromene-3-carboxamide (CAS: 393835-17-1) is a synthetic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its potential as a lead compound for drug development. This research brief aims to summarize the latest findings related to this compound and discuss its implications for future research and clinical applications.

The compound's structure combines a benzothiazole moiety with a chromene-carboxamide scaffold, which is known to exhibit diverse biological activities. Recent research has highlighted its potential as an inhibitor of specific protein targets involved in inflammatory and oncogenic pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that 393835-17-1 exhibits potent inhibitory activity against NF-κB, a key transcription factor implicated in chronic inflammation and cancer progression. The study utilized molecular docking and in vitro assays to confirm the compound's binding affinity and selectivity, paving the way for further structural optimization.

Another area of interest is the compound's role in modulating oxidative stress responses. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported that 393835-17-1 acts as a scavenger of reactive oxygen species (ROS) and enhances the activity of endogenous antioxidant enzymes. These findings suggest its potential application in diseases characterized by oxidative damage, such as neurodegenerative disorders and cardiovascular diseases. However, the study also noted challenges related to the compound's bioavailability, which remains a focus of ongoing research.

In addition to its therapeutic potential, recent efforts have been directed toward improving the synthetic routes for 393835-17-1. A 2023 paper in Organic Process Research & Development described a scalable and cost-effective synthesis method that reduces the number of steps and improves yield. This advancement is critical for enabling large-scale production and facilitating preclinical studies. The paper also highlighted the importance of purity and stability testing to ensure the compound's suitability for further development.

Despite these promising developments, several challenges remain. For example, the compound's pharmacokinetic profile, including its absorption, distribution, metabolism, and excretion (ADME) properties, requires further investigation. Additionally, more in vivo studies are needed to validate its efficacy and safety in animal models before progressing to clinical trials. Collaborative efforts between academic researchers and pharmaceutical companies will be essential to address these gaps and translate the findings into practical applications.

In conclusion, N-(2Z)-6-chloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-oxo-2H-chromene-3-carboxamide (393835-17-1) represents a promising candidate for drug development, with demonstrated activity in inflammation, oxidative stress, and potentially other therapeutic areas. Continued research into its mechanism, optimization, and preclinical evaluation will be crucial for unlocking its full potential. This brief underscores the importance of interdisciplinary collaboration and innovation in advancing this compound toward clinical relevance.